Cas no 946247-20-7 (2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• CAS No: 946247-20-7
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• CID: 6431571
• PubChem ID: 16942550
• Update Time: 2025-08-04

2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• F2414-0128
• 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)acetamide
• AKOS024646907
• 946247-20-7

• Inchi： 1S/C15H15FN2O2/c16-11-7-5-10(6-8-11)9-14(19)17-15-12-3-1-2-4-13(12)18-20-15/h5-8H,1-4,9H2,(H,17,19)
• InChI Key： SVBLHYKPJZOHSY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1=C2C(CCCC2)=NO1)=O

Computed Properties

• Exact Mass: 274.11175589g/mol
• Monoisotopic Mass: 274.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

Compound CAS No. 946247-20-7: 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

The compound CAS No. 946247-20-7, also known as 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug design and therapeutic interventions.

The molecular structure of CAS No. 946247-20-7 consists of a fluorophenyl group attached to an acetamide moiety, which is further connected to a tetrahydrobenzoxazole ring system. This combination of functional groups contributes to its diverse chemical properties and biological interactions. The fluorophenyl group introduces electronic effects that enhance the compound's stability and bioavailability, while the tetrahydrobenzoxazole ring provides a rigid framework for molecular recognition and binding.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 946247-20-7 through a variety of methodologies. Researchers have explored both traditional and innovative approaches to optimize the synthesis process, ensuring high yields and purity. These methods include multi-component reactions, catalytic cross-couplings, and stereoselective syntheses, which are critical for producing enantiomerically pure compounds for pharmacological studies.

The biological activity of CAS No. 946247-20-7 has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses.

In addition to its enzymatic inhibition properties, CAS No. 946247-20-7 has shown promising results in modulating cellular signaling pathways associated with cancer progression. Preclinical studies suggest that this compound may act as a potential anticancer agent by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore the importance of further investigation into its therapeutic potential.

From a pharmacokinetic perspective, CAS No. 946247-20-7 demonstrates favorable absorption profiles and moderate plasma clearance rates in animal models. Its pharmacokinetic properties make it a viable candidate for oral administration in clinical settings. However, additional studies are required to fully characterize its safety profile and efficacy in human subjects.

Recent research has also focused on the environmental impact of CAS No. 946247-20-7, particularly its biodegradability and potential toxicity to aquatic organisms. Preliminary data indicate that this compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. Nonetheless, further ecological assessments are necessary to ensure its safe use and disposal.

In conclusion, CAS No. 946247-20-7, or 2-(4-fluorophenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide, represents a cutting-edge molecule with significant implications for drug discovery and development. Its unique chemical structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the pursuit of novel therapeutic agents.